N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide

• Molecular Formula: C20H16Cl2N2O4S
• Molecular Weight: 451.3 g/mol
• IUPAC Name: N-[4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H16Cl2N2O4S/c1-27-16-10-12(5-6-15(16)24-20(26)17-4-3-7-29-17)23-19(25)13-8-11(21)9-14(22)18(13)28-2/h3-10H,1-2H3,(H,23,25)(H,24,26)
• InChI Key: DAZDMVOLRCEIOC-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC(=CC(=C2OC)Cl)Cl)NC(=O)C3=CC=CS3
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=C(C(=CC(=C2)Cl)Cl)OC)NC(=O)C3=CC=CS3

Description

N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide, also known as DTT-205, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide is not fully understood, but studies have shown that it interacts with various proteins and enzymes in the body, including histone deacetylases (HDACs), which are involved in the regulation of gene expression. N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to inhibit the activity of HDACs, leading to changes in gene expression that contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, neuroprotection, and anti-inflammatory effects. Studies have also shown that N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide can regulate the expression of genes involved in cell cycle regulation, apoptosis, and inflammation. Furthermore, N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to have antioxidant effects by reducing oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide in lab experiments is its potential therapeutic applications in a variety of scientific research areas. Additionally, N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to have low toxicity in animal models, indicating its potential safety for use in humans. However, one of the limitations of using N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

For the research and development of N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide include further investigation of its therapeutic potential and mechanism of action, as well as the development of more efficient synthesis methods and formulations.

Synthesis Methods

N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide is synthesized through a multi-step process that involves the reaction of 3,5-dichloro-2-methoxybenzoic acid with 4-aminophenol, followed by the reaction of the resulting product with 2-methoxyaniline. The final step involves the reaction of the intermediate product with thiophene-2-carboxylic acid chloride. The synthesis method of N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been optimized to improve yield and purity.

Scientific Research Applications

N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has shown potential therapeutic applications in a variety of scientific research areas, including cancer, neurodegenerative diseases, and inflammation. Studies have shown that N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.